inhibitors

  • HDAOS
    • Cat. No.:
    • B1663328
    • CAS No.:
    • Molecular Formula:
    • C11H16NNaO6S
    • Molecular Weight:
    • 313.30 g/mol
    Description
    HDAOS is a novel Trinder//'s reagent, which is a highly water-soluble aniline derivative;  are widely used in diagnostic tests and biochemical tests.
  • O-2093
    • Cat. No.:
    • B1662283
    • CAS No.:
    • Molecular Formula:
    • C34H43Cl2NO3
    • Molecular Weight:
    • 584.6 g/mol
    Description
    O-2093 is an inhibitor of anandamide uptake.
    Inhibitor of anandamide uptake (IC50 = 17.3 μM) with little or no activity at CB1, CB2, TRPV1 and FAAH. Intravenous administration inhibits limb spasticity in mice...
  • 7BIO
    • Cat. No.:
    • B1662384
    • CAS No.:
    • Molecular Formula:
    • C16H10BrN3O2
    • Molecular Weight:
    • 356.17 g/mol
    Description
    7BIO is a derivative of indirubin that triggers a rapid cell death process that is distinct from apoptosis and devoid of cytochrome c release or caspase activation. Furthermore, in contrast to other indirubin de...
  • SR59230A hydrochloride
    • Cat. No.:
    • B1663684
    • CAS No.:
    • Molecular Formula:
    • C21H28ClNO2
    • Molecular Weight:
    • 361.9 g/mol
    Description
    Potent, selective β3 adrenoceptor antagonist (IC50 values are 40, 408 and 648 nM for β3, β1 and β2, respectively). Orally active in vivo.
    SR 59230A (hydrochloride) is a β3-adrenergic receptor (β3-AR) antagoni...
  • Argatroban monohydrate
    • Cat. No.:
    • B1662859
    • CAS No.:
    • 141396-28-3
    • Molecular Formula:
    • C23H38N6O6S
    • Molecular Weight:
    • 526.7 g/mol
    Description
    Argatroban is an Anti-coagulant and Direct Thrombin Inhibitor. The mechanism of action of argatroban is as a Thrombin Inhibitor.
    Argatroban is a synthetic derivative of L-arginine with antithrombotic activity...
  • NNC45-0781
    • Cat. No.:
    • B1662718
    • CAS No.:
    • 207277-66-5
    • Molecular Formula:
    • C27H29NO3
    • Molecular Weight:
    • 415.5 g/mol
    Description
    NNC45-0781 is a tissue-selective estrogen partial-agonist.
  • 6-[[1-[3-(2-methylquinolin-5-yl)oxypropyl]piperidin-4-y...
    • Cat. No.:
    • B1663073
    • CAS No.:
    • 420785-78-0
    • Molecular Formula:
    • C27H31N3O3
    • Molecular Weight:
    • 445.6 g/mol
    Description
    Novel 5-HT1A/B autoreceptor antagonist and serotonin reuptake inhibitor;  High Quality Biochemicals for Research Uses
  • Disperse Blue 148
    • Cat. No.:
    • B1663511
    • CAS No.:
    • 52239-04-0
    • Molecular Formula:
    • C₁₉H₁₉N₅O₄S
    • Molecular Weight:
    • 413.5 g/mol
    Description
    Disperse Blue 148 is the best high-temperature trichromatic blue azo dye. Target: Single-crystal structures of the best high-temperature trichromatic blue azo dye C.I. Disperse Blue 148 and its diazonium com...
  • Aminosalicylate Sodium
    • Cat. No.:
    • B1663512
    • CAS No.:
    • 6018-19-5
    • Molecular Formula:
    • C7H10NNaO5
    • Molecular Weight:
    • 211.15 g/mol
    Description
    Aminosalicylate Sodium is the sodium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. Aminosalicylate sodium exerts its bacteriostatic activity against M...
  • Tandospirone hydrochloride
    • Cat. No.:
    • B1662252
    • CAS No.:
    • 99095-10-0
    • Molecular Formula:
    • C21H30ClN5O2
    • Molecular Weight:
    • 419.9 g/mol
    Description
    Potent, selective 5-HT1A partial agonist (Ki = 27 nM). Decreases the firing rate of 5-HT neurons of the dorsal raphe. Shows anxiolytic and antidepressant effects in vivo. Orally active.
    5-HT1A receptor partia...